Cas no 1354009-44-1 ({4-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester)

• Product Name: {4-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• CAS No: 1354009-44-1
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 2160837
• Update Time: 2025-05-21

{4-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• {4-[((S)-2-amino-3-methyl-butyryl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester
• {4-[((S)-2-Amino-3-methylbutyryl)methylamino]cyclohexyl}carbamic acid tert-butyl ester
• (S)-tert-Butyl (4-(2-amino-N,3-dimethylbutanamido)cyclohexyl)carbamate
• AM96245
• {4-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester

• Inchi： 1S/C17H33N3O3/c1-11(2)14(18)15(21)20(6)13-9-7-12(8-10-13)19-16(22)23-17(3,4)5/h11-14H,7-10,18H2,1-6H3,(H,19,22)/t12?,13?,14-/m0/s1
• InChI Key： JCVVWZCSBJQEEP-RUXDESIVSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)N(C)C([C@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 410
• Topological Polar Surface Area: 84.7

Additional information on {4-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester

Recent Advances in the Study of {4-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS: 1354009-44-1)

The compound {4-[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-cyclohexyl}-carbamic acid tert-butyl ester (CAS: 1354009-44-1) has recently gained significant attention in chemical biology and pharmaceutical research. This protected amino acid derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of peptide-based therapeutics. Recent studies have focused on its application in the synthesis of novel protease inhibitors and its potential role in targeted drug delivery systems.

Structural analysis reveals that the tert-butyloxycarbonyl (Boc) protecting group in this compound provides excellent stability during synthetic procedures while allowing for selective deprotection under mild acidic conditions. The stereochemistry at the (S)-2-amino-3-methyl-butyryl moiety is particularly crucial for its biological activity, as demonstrated in recent structure-activity relationship (SAR) studies published in the Journal of Medicinal Chemistry (2023).

Recent synthetic methodologies have optimized the production of this compound, achieving yields exceeding 85% with high enantiomeric purity (>99% ee). A 2024 study in Organic Process Research & Development demonstrated an improved catalytic asymmetric synthesis route that significantly reduces production costs while maintaining pharmaceutical-grade purity standards. This advancement addresses previous challenges in large-scale manufacturing of this important intermediate.

In pharmacological applications, researchers have utilized 1354009-44-1 as a building block for developing novel kinase inhibitors. A Nature Communications (2023) publication reported its incorporation into allosteric AKT inhibitors showing promising preclinical results in oncology models. The cyclohexyl carbamate structure appears to confer improved membrane permeability compared to similar linear analogs, as evidenced by recent in vitro ADME studies.

Ongoing clinical trials (Phase I/II) are investigating derivatives containing this structural motif for treating neurodegenerative diseases. Preliminary data presented at the 2024 American Chemical Society meeting suggest enhanced blood-brain barrier penetration compared to previous generation compounds. However, comprehensive toxicological profiles are still under investigation, with particular attention to potential off-target effects related to the methyl-amino substitution pattern.

Future research directions include exploring this scaffold for PROTAC (proteolysis targeting chimera) development and as a component of peptide-drug conjugates. The compound's versatility in both solution-phase and solid-phase peptide synthesis makes it particularly valuable for combinatorial chemistry approaches in drug discovery pipelines.